Cas no 5342-53-0 (1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-methylpiperazine)

• Product Name: 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-methylpiperazine
• CAS No: 5342-53-0
• MF: C₁₁H₁₄ClN₃O₄S
• MW: 319.764560222626
• CID: 1583152
• PubChem ID: 2842419
• Update Time: 2025-04-21

1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-methylpiperazine
• 1-(4-chloro-3-nitrophenyl)sulfonyl-4-methylpiperazine
• AKOS000596027
• BDBM50101949
• EN300-08951
• 1-[(4-Chloro-3-nitrophenyl)sulphonyl]-4-methylpiperazine
• CHEMBL298770
• Z45507428
• AB00081508-01
• 7W-0283
• 1-[(4-chloro-3-nitrobenzene)sulfonyl]-4-methylpiperazine
• SCHEMBL992819
• J-504074
• 1-(4-Chloro-3-nitro-benzenesulfonyl)-4-methyl-piperazine
• 5342-53-0
• DTXSID00385703
• QVLBUTWRIIGYFT-UHFFFAOYSA-N
• G37293
• 1-((4-Chloro-3-nitrophenyl)sulfonyl)-4-methylpiperazine
• 1-(4-chloro-3-nitro-benzenesulphonyl)-4-methyl-piperazine
• 324068-31-7
• CS-0221354
• 1-(4-Chloro-3-nitrobenzenesulfonyl)-4-methylpiperazine

• Inchi： 1S/C11H14ClN3O4S/c1-13-4-6-14(7-5-13)20(18,19)9-2-3-10(12)11(8-9)15(16)17/h2-3,8H,4-7H2,1H3
• InChI Key： QVLBUTWRIIGYFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 319.03952
• Monoisotopic Mass: 319.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.455
• Boiling Point: 455°C at 760 mmHg
• Flash Point: 229°C
• Refractive Index: 1.601
• PSA: 83.76